Thiophanate
Thiophanate
Thiophanate is a member of the class of thioureas that is the diethyl ester of (1,2-phenylenedicarbamothioyl)biscarbamic acid. A fungicide effective against a broad spectrum of diseases in fruit, vegetables, turf and other crops including eyespot, scab, powdery mildew and grey mould. It has a role as an antifungal drug. It is a member of thioureas, a carbamate ester, a benzimidazole precursor fungicide and a carbamate fungicide. It derives from a 1,2-phenylenediamine.
Thiophanate ethyl appears as colorless crystals. Non corrosive.
Nematocide used in livestock; also has fungicidal properties.
Thiophanate ethyl appears as colorless crystals. Non corrosive.
Nematocide used in livestock; also has fungicidal properties.
Brand Name:
Vulcanchem
CAS No.:
23564-06-9
VCID:
VC0166795
InChI:
InChI=1S/C14H18N4O4S2/c1-3-21-13(19)17-11(23)15-9-7-5-6-8-10(9)16-12(24)18-14(20)22-4-2/h5-8H,3-4H2,1-2H3,(H2,15,17,19,23)(H2,16,18,20,24)
SMILES:
CCOC(=O)NC(=S)NC1=CC=CC=C1NC(=S)NC(=O)OCC
Molecular Formula:
C14H18N4O4S2
Molecular Weight:
370.5 g/mol
Thiophanate
CAS No.: 23564-06-9
Reference Standards
VCID: VC0166795
Molecular Formula: C14H18N4O4S2
Molecular Weight: 370.5 g/mol
| CAS No. | 23564-06-9 |
|---|---|
| Product Name | Thiophanate |
| Molecular Formula | C14H18N4O4S2 |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | ethyl N-[[2-(ethoxycarbonylcarbamothioylamino)phenyl]carbamothioyl]carbamate |
| Standard InChI | InChI=1S/C14H18N4O4S2/c1-3-21-13(19)17-11(23)15-9-7-5-6-8-10(9)16-12(24)18-14(20)22-4-2/h5-8H,3-4H2,1-2H3,(H2,15,17,19,23)(H2,16,18,20,24) |
| Standard InChIKey | YFNCATAIYKQPOO-UHFFFAOYSA-N |
| Isomeric SMILES | CCOC(=O)N=C(NC1=CC=CC=C1NC(=NC(=O)OCC)S)S |
| SMILES | CCOC(=O)NC(=S)NC1=CC=CC=C1NC(=S)NC(=O)OCC |
| Canonical SMILES | CCOC(=O)NC(=S)NC1=CC=CC=C1NC(=S)NC(=O)OCC |
| Colorform | Colorless plates from acetone Yellow or yellowish crystalline solid |
| Melting Point | 194 °C (decomposes) |
| Physical Description | Thiophanate ethyl appears as colorless crystals. Non corrosive. |
| Description | Thiophanate is a member of the class of thioureas that is the diethyl ester of (1,2-phenylenedicarbamothioyl)biscarbamic acid. A fungicide effective against a broad spectrum of diseases in fruit, vegetables, turf and other crops including eyespot, scab, powdery mildew and grey mould. It has a role as an antifungal drug. It is a member of thioureas, a carbamate ester, a benzimidazole precursor fungicide and a carbamate fungicide. It derives from a 1,2-phenylenediamine. Thiophanate ethyl appears as colorless crystals. Non corrosive. Nematocide used in livestock; also has fungicidal properties. |
| Solubility | Almost insoluble in water; sparingly soluble in most organic solvents |
| Synonyms | Bis-Thioallophanate, Dimethylphenylene Cercobin M 70 Cercobin M-70 Cercobin M70 Dimethylphenylene Bis Thioallophanate Dimethylphenylene Bis-Thioallophanate Mildothane Thiophanate Thiophanate Methyl Thiophanate-Methyl |
| PubChem Compound | 3032792 |
| Last Modified | Nov 11 2021 |
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